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Compound of Interest

Compound Name: Flumatinib-d3

Cat. No.: B12408699

Researchers and drug development professionals handling Flumatinib-d3 must adhere to
stringent disposal procedures to ensure laboratory safety and environmental protection. This
guide provides essential, step-by-step instructions for the proper disposal of Flumatinib-d3, a
deuterated analog of Flumatinib, which is classified as a hazardous substance.

Flumatinib and its analogs are potent kinase inhibitors. The Safety Data Sheet (SDS) for
Flumatinib mesylate indicates that it is harmful if swallowed, causes skin irritation, and can
result in serious eye irritation.[1] Therefore, Flumatinib-d3 should be handled with the same
level of caution.

Personal Protective Equipment (PPE) and Handling

Before beginning any disposal-related activities, it is imperative to be outfitted with the
appropriate personal protective equipment. This includes, but is not limited to:

o Gloves: Handle with gloves that have been inspected prior to use.[2] Use proper glove
removal technique to avoid skin contact.[2]

o Eye Protection: Use safety glasses or goggles approved under appropriate government
standards.[2]

» Respiratory Protection: In the case of handling the solid form where dust may be generated,
wear a suitable respirator.[2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12408699?utm_src=pdf-interest
https://www.benchchem.com/product/b12408699?utm_src=pdf-body
https://www.benchchem.com/product/b12408699?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-13905/Flumatinib-mesylate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b12408699?utm_src=pdf-body
https://www.biocrick.com/download/document/BCC3970/MSDS.pdf
https://www.biocrick.com/download/document/BCC3970/MSDS.pdf
https://www.biocrick.com/download/document/BCC3970/MSDS.pdf
https://www.biocrick.com/download/document/BCC3970/MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Lab Coat: Alab coat or other protective clothing should be worn.

Always wash hands thoroughly after handling the compound.[2][3] Contaminated clothing
should be removed and laundered before reuse.[2]

Disposal of Flumatinib-d3 Waste

Flumatinib-d3 and any materials contaminated with it should be treated as hazardous
chemical waste. Do not dispose of this material down the drain or in the regular trash.

Quantitative Data Summary

Substance/Mixture Hazard Classifications Recommended Storage

Acute toxicity, oral (Category
A)[1], Skin corrosion/irritation

Category 2)[1], Serious eye
( gory 2)(1] y -20°C for long term, 2-8°C for

Flumatinib-d3 (based on damage/eye irritation )
short term in a dry and well-

Flumatinib mesylate) (Category 2A)[1], Specific )
o ventilated place[2]
target organ toxicity, single
exposure; Respiratory tract

irritation (Category 3)[1]

Step-by-Step Disposal Protocol

e Segregation of Waste:

o

Solid Waste: Collect unused Flumatinib-d3 powder, contaminated gloves, weigh boats,
and other solid materials in a dedicated, clearly labeled hazardous waste container.

o Liquid Waste: Collect solutions of Flumatinib-d3 in a separate, compatible, and clearly
labeled hazardous waste container. Avoid mixing with other incompatible waste streams.
Flumatinib is soluble in organic solvents like DMSO, ethanol, and dimethylformamide
(DMF).[3]

o Sharps Waste: Any needles or other sharps contaminated with Flumatinib-d3 should be
placed in a designated sharps container for hazardous materials.
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» Container Management:

o Ensure all waste containers are in good condition and are kept tightly closed when not in
use.[2]

o Label all waste containers with "Hazardous Waste," the name of the chemical
(Flumatinib-d3), and the primary hazards (e.g., "Toxic," "Irritant").

o Storage of Waste:

o Store hazardous waste containers in a designated, secure area away from general
laboratory traffic.

o Ensure the storage area is well-ventilated.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

o Follow all institutional and local regulations for hazardous waste disposal. Disposal should
be conducted by an approved waste disposal plant.[4]

Experimental Workflow for Disposal
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Caption: Workflow for the safe disposal of Flumatinib-d3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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